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Compound of Interest

Compound Name: tert-Butyldimethylsilanol

Cat. No.: B101206

For Researchers, Scientists, and Drug Development Professionals
Introduction

Tert-Butyldimethylsilanol (TBDMSOH) is a versatile organosilicon compound widely utilized
in organic synthesis, particularly as a protecting group for hydroxyl functionalities. Its role as a
key intermediate in the production of silicone polymers, adhesives, and in surface modification
further underscores its importance in various industrial and research applications. While its
utility is well-established, a thorough understanding of its safety profile and proper handling
procedures is paramount for ensuring the well-being of laboratory personnel and the integrity of
research outcomes. This technical guide provides a comprehensive overview of the safety and
handling precautions for tert-Butyldimethylsilanol, incorporating quantitative data, detailed
experimental protocols for safety assessment, and a visual workflow for safe laboratory
practice.

Physicochemical and Hazard Profile

A clear understanding of the fundamental properties of a chemical is the first step in a robust
safety assessment. The following tables summarize the key physicochemical characteristics
and hazard classifications of tert-Butyldimethylsilanol.

Table 1: Physicochemical Properties of tert-Butyldimethylsilanol
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Property Value Source
Molecular Formula CeH160Si

Molecular Weight 132.28 g/mol

Appearance Colorless, clear, viscous liquid

Boiling Point 139 °C at 739 mmHg

Melting Point 18 °C

Density 0.84 g/mL at 25 °C

Flash Point 45 °C (113 °F) - closed cup

Solubility Insoluble in water

Vapor Density

> 1 (Air = 1)

Table 2: GHS Hazard Classification

Hazard Class Category Hazard Statement

o H226: Flammable liquid and
Flammable Liquids 3

vapor
Skin Corrosion/Irritation 2 H315: Causes skin irritation
Serious Eye Damage/Eye ” H319: Causes serious eye
Irritation irritation
Specific Target Organ Toxicity - )
) ) H335: May cause respiratory

Single Exposure (Respiratory 3

tract irritation)

irritation

Source:

Health Hazard Information

Tert-Butyldimethylsilanol is classified as a hazardous substance that can cause irritation to

the skin, eyes, and respiratory system.
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Inhalation: May cause irritation to the respiratory tract.

Skin Contact: Causes skin irritation. Prolonged or repeated contact may lead to dermatitis.

Eye Contact: Causes serious eye irritation.

Ingestion: While not a primary route of occupational exposure, ingestion may cause nausea
and vomiting.

To date, no significant acute toxicological data has been identified in literature searches, and it
is not classified as a carcinogen by IARC, NTP, or OSHA.

Experimental Protocols for Safety Assessment

The hazard classifications of tert-Butyldimethylsilanol are determined through standardized
experimental protocols. The following sections detail the methodologies that would be
employed to assess its safety profile.

Flash Point Determination

The flash point is a critical measure of the flammability of a liquid. For a substance like tert-
Butyldimethylsilanol with a flash point of 45°C, a closed-cup method such as the Pensky-
Martens Closed Cup Tester (ASTM D93) is appropriate.

Methodology:

o Apparatus: A Pensky-Martens closed-cup apparatus is used, consisting of a test cup, a lid
with a shutter mechanism, a stirring device, a heat source, and a temperature measuring
device.

e Procedure:
o A specified volume of the sample is placed in the test cup.

o The lid is secured, and the sample is heated at a slow, constant rate while being
continuously stirred.
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o At regular temperature intervals, the stirring is stopped, and a test flame is introduced into
the vapor space of the cup through the shutter.

o The flash point is the lowest temperature at which the application of the test flame causes
the vapor above the sample to ignite.

Acute Oral Toxicity

The potential for acute toxicity via ingestion would be assessed using a method such as the
OECD Test Guideline 423 (Acute Toxic Class Method). This method is a stepwise procedure
with the use of a limited number of animals.

Methodology:
» Animal Model: Typically, young adult female rats are used.
e Procedure:

o Asingle animal is dosed at a starting dose level from a series of defined dose levels (e.qg.,
5, 50, 300, 2000 mg/kg body weight).

o The animal is observed for signs of toxicity and mortality over a 14-day period.
o If the animal survives, two additional animals are dosed at the same level.

o Depending on the outcome (mortality or no mortality), the dose for the next step is either
increased or decreased.

o The procedure is repeated until the criteria for classifying the substance's toxicity are met.

Skin Irritation

To evaluate skin irritation potential, an in vitro method like the OECD Test Guideline 439 (In
Vitro Skin Irritation: Reconstructed Human Epidermis Test Method) is employed to avoid animal
testing.

Methodology:
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o Test System: A commercially available reconstructed human epidermis (RhE) model, which
mimics the properties of the upper layers of human skin, is used.

e Procedure:
o The test substance is applied topically to the surface of the RhE tissue.

o After a defined exposure period (e.g., 60 minutes), the substance is removed by

 To cite this document: BenchChem. [Navigating the Safety Landscape of tert-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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